Cas no 834894-10-9 (Benzoic acid, 2-hydroxy-, (4-ethenylphenyl)methyl ester)

Benzoic acid, 2-hydroxy-, (4-ethenylphenyl)methyl ester structure
834894-10-9 structure
Product Name:Benzoic acid, 2-hydroxy-, (4-ethenylphenyl)methyl ester
CAS No:834894-10-9
MF:C16H14O3
MW:254.280564785004
CID:670610
PubChem ID:11207527
Update Time:2025-04-19

Benzoic acid, 2-hydroxy-, (4-ethenylphenyl)methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-hydroxy-, (4-ethenylphenyl)methyl ester
    • (4-ethenylphenyl)methyl 2-hydroxybenzoate
    • DTXSID90458798
    • 834894-10-9
    • Inchi: 1S/C16H14O3/c1-2-12-7-9-13(10-8-12)11-19-16(18)14-5-3-4-6-15(14)17/h2-10,17H,1,11H2
    • InChI Key: ZVJDOTUMTBUCFY-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CC=CC=1O)=O)CC1C=CC(C=C)=CC=1

Computed Properties

  • Exact Mass: 254.094294304g/mol
  • Monoisotopic Mass: 254.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 305
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 46.5Ų
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